Cas no 782504-52-3 (2-Pyridinemethanol, a-(3-methoxyphenyl)-)

• Product Name: 2-Pyridinemethanol, a-(3-methoxyphenyl)-
• CAS No: 782504-52-3
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• MDL: MFCD07775221
• CID: 1792816
• Update Time: 2025-10-29

2-Pyridinemethanol, a-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanol, a-(3-methoxyphenyl)-
• (3-methoxyphenyl)-pyridin-2-ylmethanol

• MDL： MFCD07775221
• Inchi： 1S/C13H13NO2/c1-16-11-6-4-5-10(9-11)13(15)12-7-2-3-8-14-12/h2-9,13,15H,1H3
• InChI Key： LWOFVEXVTAOGLJ-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(OC)=C1)(C1=NC=CC=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Additional information on 2-Pyridinemethanol, a-(3-methoxyphenyl)-

2-Pyridinemethanol, a-(3-methoxyphenyl)- (CAS No. 782504-52-3): An Overview of Its Structure, Properties, and Applications

2-Pyridinemethanol, a-(3-methoxyphenyl)- (CAS No. 782504-52-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as a-(3-methoxyphenyl)-2-pyridinemethanol, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical structure, physical properties, synthesis methods, and recent applications of this compound in various scientific and industrial contexts.

Chemical Structure and Physical Properties

2-Pyridinemethanol, a-(3-methoxyphenyl)- is a derivative of pyridine, a heterocyclic aromatic compound with a nitrogen atom in the ring. The structure of this compound can be represented as C₁₄H₁₅NO₂. The molecule consists of a pyridine ring attached to a methanol group at the 2-position, with an additional substituent at the alpha position: a 3-methoxyphenyl group. This combination of functional groups imparts unique chemical and physical properties to the compound.

The molecular weight of 2-Pyridinemethanol, a-(3-methoxyphenyl)- is approximately 233.27 g/mol. It is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). The solubility in water is limited but can be enhanced by adjusting the pH or using co-solvents.

Synthesis Methods

The synthesis of 2-Pyridinemethanol, a-(3-methoxyphenyl)- has been explored through various routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 2-chloromethylpyridine with 3-methoxybenzyl alcohol in the presence of a base such as potassium carbonate. This nucleophilic substitution reaction proceeds via an SN₂ mechanism and yields the desired product with high selectivity.

An alternative approach involves the condensation of 3-methoxybenzaldehyde with 2-aminomethylpyridine followed by reduction using sodium borohydride or hydrogen gas over a palladium catalyst. This method provides an efficient route to synthesize a-(3-methoxyphenyl)-2-pyridinemethanol, although it may require additional purification steps to remove by-products.

Biological Activities and Applications

2-Pyridinemethanol, a-(3-methoxyphenyl)- has shown promising biological activities that make it an attractive candidate for pharmaceutical development. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against protein kinases, which are key targets in cancer therapy.

In addition to its enzymatic inhibition properties, a-(3-methoxyphenyl)-2-pyridinemethanol has been investigated for its anti-inflammatory effects. A study conducted by researchers at the University of California found that this compound effectively reduces inflammation in animal models by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6.

The potential therapeutic applications of 2-Pyridinemethanol, a-(3-methoxyphenyl)- extend beyond cancer and inflammation. Preliminary studies have also explored its neuroprotective properties in models of neurodegenerative diseases such as Alzheimer's disease. These findings suggest that this compound may have broad-spectrum therapeutic potential across multiple disease areas.

Safety and Handling Considerations

While a-(3-methoxyphenyl)-2-pyridinemethanol is not classified as a hazardous substance under current regulations, it is important to handle it with care to ensure safety in laboratory settings. Standard precautions such as wearing appropriate personal protective equipment (PPE), working in well-ventilated areas, and following good laboratory practices should be observed.

In terms of storage, it is recommended to keep the compound in tightly sealed containers away from direct sunlight and moisture to maintain its stability and purity. Additionally, proper disposal methods should be followed to minimize environmental impact.

Conclusion

2-Pyridinemethanol, a-(3-methoxyphenyl)- (CAS No. 782504-52-3) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers distinct physical properties that make it suitable for various applications. Recent studies have highlighted its promising biological activities, including enzyme inhibition, anti-inflammatory effects, and neuroprotective properties. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it holds promise for contributing to the development of novel treatments for various diseases.